5-(3,4-dichlorophenyl)-1-(4-(difluoromethoxy)phenyl)-2-(ethylthio)-1H-imidazole

• IUPAC Name: 5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-2-ethylsulfanylimidazole
• InChI: InChI=1S/C18H14Cl2F2N2OS/c1-2-26-18-23-10-16(11-3-8-14(19)15(20)9-11)24(18)12-4-6-13(7-5-12)25-17(21)22/h3-10,17H,2H2,1H3
• InChI Key: VZGNLILSLDUDOK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(N1C2=CC=C(C=C2)OC(F)F)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2F2N2OS
• Molecular Weight: 415.3 g/mol

Description

5-(3,4-dichlorophenyl)-1-(4-(difluoromethoxy)phenyl)-2-(ethylthio)-1H-imidazole, commonly known as Diflubenzuron, is a chemical compound that belongs to the class of benzoylureas. It is an insecticide that is widely used in agriculture and forestry to control pests such as caterpillars, beetles, and flies. Diflubenzuron is also used in aquaculture to control parasites in fish and shrimp.

Mechanism of Action

Diflubenzuron acts by inhibiting the synthesis of chitin, a major component of the exoskeleton of insects. Chitin is essential for the growth and development of insects, and its inhibition leads to the disruption of their molting process. Diflubenzuron is effective against a wide range of insects, including caterpillars, beetles, and flies.
Biochemical and Physiological Effects:
Diflubenzuron has been found to have low toxicity to mammals and humans. It is rapidly metabolized and excreted from the body. However, it can have harmful effects on non-target organisms such as fish and crustaceans. Diflubenzuron has been found to have a negative impact on the growth and development of fish and shrimp.

Advantages and Limitations for Lab Experiments

Diflubenzuron is widely used in laboratory experiments to study the effects of chitin synthesis inhibition on insects. It is a potent insecticide that is effective against a wide range of insects. However, its use is limited by its harmful effects on non-target organisms and its potential to contaminate the environment.

Future Directions

Future research on Diflubenzuron could focus on its potential use in the treatment of viral diseases such as dengue fever. It could also be studied for its potential to control other pests such as mosquitoes and ticks. Research could also focus on developing safer and more effective insecticides that have a lower impact on the environment and non-target organisms.
Conclusion:
Diflubenzuron is an insecticide that is widely used in agriculture, forestry, and aquaculture to control pests. It inhibits chitin synthesis in insects, which leads to the disruption of their molting process and eventually results in death. Diflubenzuron has low toxicity to mammals and humans, but it can have harmful effects on non-target organisms such as fish and crustaceans. Future research on Diflubenzuron could focus on its potential use in the treatment of viral diseases and developing safer and more effective insecticides.

Synthesis Methods

Diflubenzuron can be synthesized by reacting 4-(difluoromethoxy)aniline with 3,4-dichlorobenzoyl chloride and ethylthioacetic acid in the presence of a base. The reaction yields Diflubenzuron as a white crystalline solid.

Scientific Research Applications

Diflubenzuron has been extensively studied for its insecticidal properties. It is known to inhibit chitin synthesis in insects, which leads to the disruption of their molting process and eventually results in death. Diflubenzuron has also been found to have antiviral properties and is being studied for its potential use in the treatment of dengue fever and other viral diseases.